Cas no 2228406-83-3 (3,3,4,4-tetrafluoro-2-oxobutanoic acid)

• Product Name: 3,3,4,4-tetrafluoro-2-oxobutanoic acid
• CAS No: 2228406-83-3
• MF: C₄H₂F₄O₃
• MW: 174.050495624542
• CID: 6292666
• PubChem ID: 165687372
• Update Time: 2025-05-27

3,3,4,4-tetrafluoro-2-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrafluoro-2-oxobutanoic acid
• 2228406-83-3
• EN300-1946959

• Inchi： 1S/C4H2F4O3/c5-3(6)4(7,8)1(9)2(10)11/h3H,(H,10,11)
• InChI Key： IDJDYOYHHAZSBV-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)=O)(C(F)F)F

Computed Properties

• Exact Mass: 173.99400657g/mol
• Monoisotopic Mass: 173.99400657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 3,3,4,4-tetrafluoro-2-oxobutanoic acid

Comprehensive Overview of 3,3,4,4-Tetrafluoro-2-oxobutanoic Acid (CAS No. 2228406-83-3)

3,3,4,4-Tetrafluoro-2-oxobutanoic acid (CAS No. 2228406-83-3) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound's structure, featuring four fluorine atoms and a keto-carboxylic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound, particularly for its role in developing fluorinated building blocks and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery and material science has propelled the study of 3,3,4,4-tetrafluoro-2-oxobutanoic acid. Fluorination is a key strategy in modern chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of molecules. This compound's CAS No. 2228406-83-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, applications in medicinal chemistry, and safety data, making it a hot topic in scientific forums and patent literature.

One of the most discussed applications of 3,3,4,4-tetrafluoro-2-oxobutanoic acid is its use as a precursor for fluorinated heterocycles, which are critical in designing new drugs and agrochemicals. The compound's ability to introduce multiple fluorine atoms into a target molecule makes it invaluable for creating compounds with improved physicochemical properties. Recent studies have explored its role in catalysis and green chemistry, aligning with the global push toward sustainable synthetic methods. Searches related to "fluorinated keto acids" and "CAS 2228406-83-3 applications" have surged, indicating strong interest in its practical uses.

From a technical perspective, the synthesis of 3,3,4,4-tetrafluoro-2-oxobutanoic acid typically involves the fluorination of butanoic acid derivatives or the oxidation of tetrafluorobutene precursors. Researchers are also investigating microwave-assisted synthesis and flow chemistry techniques to optimize its production. These advancements address the need for scalable and cost-effective manufacturing processes, a common concern among industrial users. Keywords like "synthesis of tetrafluoro keto acids" and "CAS 2228406-83-3 suppliers" are frequently queried, highlighting the demand for reliable sourcing and synthetic protocols.

In addition to its synthetic utility, 3,3,4,4-tetrafluoro-2-oxobutanoic acid is studied for its potential in material science. Fluorinated compounds are known for their thermal stability, chemical resistance, and low surface energy, making them ideal for coatings, polymers, and electronic materials. The compound's CAS No. 2228406-83-3 is often referenced in patents related to high-performance materials, further underscoring its industrial significance. Searches for "fluorinated acids in materials" and "properties of 3,3,4,4-tetrafluoro-2-oxobutanoic acid" reflect this trend.

As the scientific community continues to explore the potential of 3,3,4,4-tetrafluoro-2-oxobutanoic acid, its role in innovative research and industrial applications is expected to expand. With increasing interest in sustainable chemistry and fluorine-based technologies, this compound is poised to remain a focal point in both academic and commercial spheres. For those seeking detailed information, resources such as Reaxys, SciFinder, and patent databases provide extensive data on its properties and uses.